Cas no 42203-03-2 (1-(Pyridin-2-yl)hexan-1-one)
1-(Pyridin-2-yl)hexan-1-one structure
Product Name:1-(Pyridin-2-yl)hexan-1-one
CAS No:42203-03-2
MF:C11H15NO
MW:177.242902994156
MDL:MFCD06637967
CID:1032066
PubChem ID:556347
Update Time:2025-07-27
1-(Pyridin-2-yl)hexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(Pyridin-2-yl)hexan-1-one
- 1-pyridin-2-ylhexan-1-one
- 2-Hexanoylpyridine
- Pentyl 2-pyridyl ketone
- 42203-03-2
- SB54278
- 1-Hexanone, 1-(2-pyridinyl)-
- DTXSID00339463
- 1-(2-Pyridinyl)-1-hexanone #
- MFCD06637967
- AKOS011914487
- SCHEMBL1255019
- ZGKVJWNKQCIUSP-UHFFFAOYSA-N
-
- MDL: MFCD06637967
- Inchi: 1S/C11H15NO/c1-2-3-4-8-11(13)10-7-5-6-9-12-10/h5-7,9H,2-4,8H2,1H3
- InChI Key: ZGKVJWNKQCIUSP-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CN=1)CCCCC
Computed Properties
- Exact Mass: 177.115364102g/mol
- Monoisotopic Mass: 177.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 30Ų
Experimental Properties
- Density: 0.983
- Boiling Point: 267 ºC
- Flash Point: 122 ºC
1-(Pyridin-2-yl)hexan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 202487-5g |
n-Pentyl 2-pyridyl ketone |
42203-03-2 | 95% | 5g |
£981.00 | 2022-03-01 | |
| Fluorochem | 202487-25g |
n-Pentyl 2-pyridyl ketone |
42203-03-2 | 95% | 25g |
£2398.00 | 2022-03-01 | |
| Alichem | A029185910-5g |
1-(Pyridin-2-yl)hexan-1-one |
42203-03-2 | 95% | 5g |
$339.20 | 2023-09-01 | |
| Matrix Scientific | 107242-1g |
2-Hexanoylpyridine, 97% |
42203-03-2 | 97% | 1g |
$517.00 | 2023-09-08 | |
| Matrix Scientific | 107242-2g |
2-Hexanoylpyridine, 97% |
42203-03-2 | 97% | 2g |
$739.00 | 2023-09-08 | |
| Matrix Scientific | 107242-5g |
2-Hexanoylpyridine, 97% |
42203-03-2 | 97% | 5g |
$1412.00 | 2023-09-08 | |
| Chemenu | CM175681-5g |
2-Hexanoylpyridine |
42203-03-2 | 95% | 5g |
$371 | 2021-08-05 | |
| Chemenu | CM175681-5g |
2-Hexanoylpyridine |
42203-03-2 | 95% | 5g |
$371 | 2022-06-11 | |
| Fluorochem | 202487-1g |
n-Pentyl 2-pyridyl ketone |
42203-03-2 | 95% | 1g |
£394.00 | 2022-03-01 | |
| A2B Chem LLC | AD30576-1g |
1-(Pyridin-2-yl)hexan-1-one |
42203-03-2 | 97% | 1g |
$660.00 | 2024-04-20 |
1-(Pyridin-2-yl)hexan-1-one Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
42203-03-2 (1-(Pyridin-2-yl)hexan-1-one) Related Products
- 57276-28-5(2-cyclopropanecarbonylpyridine)
- 6952-53-0(3-Methyl-1-(pyridin-2-yl)butan-1-one)
- 3238-55-9(2-Propionylpyridine)
- 22971-32-0(2-Butyrylpyridine)
- 898779-40-3(2-Decanoylpyridine)
- 7137-97-5(1-(Pyridin-2-yl)pentan-1-one)
- 6602-64-8(2-cyclohexanecarbonylpyridine)
- 60975-82-8(2-Heptanoylpyridine)
- 143773-13-1(1-(Pyridin-2-yl)nonan-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent